Cas no 784079-49-8 ()

• CAS No: 784079-49-8
• MF: C₁₅H₁₁O₇
• MW: 303.243644952774
• CID: 6647209
• PubChem ID: 441697
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C15H10O7/c16-8-2-1-6(3-9(8)17)15-11(19)4-7-12(22-15)5-10(18)14(21)13(7)20/h1-5H,(H5-,16,17,18,19,20,21)/p+1
• InChI Key： PWDAKBACEAGRSH-UHFFFAOYSA-O
• SMILES： [O+]1C(=C(C=C2C(=C(C(=CC=12)O)O)O)O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 303.05047769g/mol
• Monoisotopic Mass: 303.05047769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids